Cas no 1805010-40-5 (2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805010-40-5
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4850760
• Update Time: 2025-05-20

2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H5F4NO2/c9-6-3(2-5(14)15)1-4(7(10)11)13-8(6)12/h1,7H,2H2,(H,14,15)
• InChI Key： KAJGMHCSQXFDAD-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C(F)F)C=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic acid

2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic Acid: A Comprehensive Overview

The compound with CAS No 1805010-40-5, known as 2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic Acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents that introduce fluorine atoms at specific positions, enhancing its chemical reactivity and biological activity.

2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic Acid is characterized by its fluorinated pyridine ring, which is a key feature in determining its chemical behavior. The presence of fluorine atoms at the 2 and 3 positions of the pyridine ring, along with a difluoromethyl group at the 6 position, creates a molecule with high electronic diversity. This diversity is crucial for its interaction with biological systems, making it a promising candidate for drug development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine substitution can significantly alter the physicochemical properties of a molecule, such as lipophilicity and metabolic stability. In the case of 2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic Acid, these substitutions not only enhance its stability but also improve its bioavailability, making it a strong candidate for therapeutic applications.

The synthesis of 2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic Acid involves a multi-step process that includes fluorination and acetylation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced synthetic techniques has also enabled the production of this compound on an industrial scale, facilitating its widespread use in various applications.

One of the most promising applications of this compound is in the field of agrochemistry. 2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic Acid has been shown to possess potent herbicidal activity against a wide range of weeds. Its ability to inhibit key enzymes involved in plant growth makes it an effective alternative to traditional herbicides, which often have adverse environmental impacts.

In addition to its agricultural applications, 2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic Acid has also been explored for its potential in treating human diseases. Preclinical studies have demonstrated its efficacy in inhibiting certain oncogenic pathways, suggesting its potential as an anticancer agent. Furthermore, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as arthritis.

The structural uniqueness of 2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic Acid has also made it a valuable tool in chemical research. Its ability to act as a versatile building block in organic synthesis has led to its use in constructing complex molecules with diverse functionalities. This versatility underscores its importance in both academic and industrial settings.

From an environmental standpoint, the degradation pathways of 2,3-Difluoro-6-(difluoromethyl)pyridine-4-acetic Acid have been extensively studied to ensure minimal ecological impact. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment and mitigating potential risks associated with long-term exposure.

In conclusion, 2,3-Difluoro-6-(diffluromethyl)pyridine-4-acetic Acid (CAS No 1805010-40-5) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical structure, enhanced by strategic fluorination, positions it as a valuable asset in drug discovery and agricultural chemistry. As research continues to uncover new applications and optimize its synthesis and utilization, this compound is poised to play an increasingly important role in advancing modern science and technology.